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Compound of Interest

Compound Name: Magnolignan A

Cat. No.: B12416239

An In-Depth Technical Guide to Magnolighan A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Magnolignan A is a naturally occurring lignan, a class of polyphenolic compounds known for
their diverse biological activities. Isolated from the heartwood of Streblus asper, Magnolignan
A has garnered interest within the scientific community for its potential pharmacological
properties. This technical guide provides a comprehensive overview of the chemical structure,
properties, and biological activities of Magnolignan A, with a focus on experimental data and
methodologies to support further research and development.

Chemical Structure and Properties

Magnolignan A is chemically defined as (2R)-3-[4-hydroxy-3-(2-hydroxy-5-prop-2-
enylphenyl)phenyl]propane-1,2-diol. Its structure features a biphenyl core, characteristic of
many bioactive lignans, substituted with hydroxyl and allyl functional groups that contribute to
its chemical reactivity and biological effects.

Chemical Structure:

Physicochemical Properties of Magnolignan A
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Property Value Source

Molecular Formula C18H2004 [1]

(2R)-3-[4-hydroxy-3-(2-
hydroxy-5-prop-2-

UPAC Name enylphenyl)phenyl]propane- s
1,2-diol

Molecular Weight 300.35 g/mol [1]
CAS Number 93673-81-5

Predicted XLogP3 29 [1]
Hydrogen Bond Donor Count 4 [1]
Hydrogen Bond Acceptor

C);untg p N ]
Rotatable Bond Count 6 [1]
Exact Mass 300.136159 g/mol [1]
Monoisotopic Mass 300.136159 g/mol [1]
Topological Polar Surface Area  80.9 A2 [1]
Heavy Atom Count 22 [1]
Complexity 346 [1]

Spectroscopic Data

The structural elucidation of Magnolignan A was accomplished through a combination of
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass
Spectrometry (MS), Infrared (IR) spectroscopy, and Ultraviolet-Visible (UV-Vis) spectroscopy.

NMR Spectroscopy

Detailed 1D and 2D NMR experiments are crucial for the definitive structural assignment of
Magnolignan A.
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Note: The specific chemical shift values (d) in ppm and coupling constants (J) in Hz for *H and
13C NMR are detailed in the original publication by Li et al. in Magnetic Resonance in
Chemistry, 2008.

Mass Spectrometry (MS)

High-resolution mass spectrometry provides the exact mass of the molecule, confirming its
elemental composition.

Infrared (IR) Spectroscopy
The IR spectrum of Magnolignan A reveals the presence of key functional groups.
Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum provides information about the electronic transitions within the molecule,
characteristic of its aromatic system.

Experimental Protocols
Isolation of Magnolignan A from Streblus asper

The isolation of Magnolignan A from the heartwood of Streblus asper is a multi-step process
involving extraction and chromatographic separation.
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Biological Activity

While research on Magnolignan A is still in its early stages, preliminary studies on related
compounds isolated from Streblus asper indicate potential cytotoxic activities. A glycosylated
form, Magnolignan A-2-O-beta-D-glucopyranoside, has demonstrated medium cytotoxic
activity against HEp-2 (human laryngeal carcinoma) and HepG2 (human liver carcinoma) cell
lines.[2] Another lignan isolated from the same plant, strebluslignanol, also showed cytotoxic
effects against these cell lines.[2]

Cytotoxicity of Lignans from Streblus asper

Compound Cell Line ICs0 (M)
Magnolignan A-2-O-beta-D-

) HEp-2 13.3
glucopyranoside
HepG2 46.4
Strebluslignanol HEp-2 10.1
HepG2 21.7

These findings suggest that Magnolignan A and its derivatives are promising candidates for
further investigation as potential anticancer agents. The presence of phenolic hydroxyl groups
and the overall molecular architecture are thought to contribute to their biological effects.

Signaling Pathways

The precise signaling pathways modulated by Magnolignan A have not yet been elucidated.
However, based on the known mechanisms of other bioactive lignans, it is plausible that
Magnolignan A may exert its effects through various cellular signaling cascades involved in
cell proliferation, apoptosis, and inflammation. For instance, many lignans are known to interact
with pathways regulated by nuclear factor-kappa B (NF-kB), mitogen-activated protein kinases
(MAPKS), and Akt.
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Caption: Hypothesized biological effects of Magnolignan A on cancer cells.

Further research is required to identify the specific molecular targets and signaling pathways of
Magnolignan A to fully understand its mechanism of action and therapeutic potential.

Conclusion

Magnolignan A is a promising natural product with a well-defined chemical structure and
interesting, albeit underexplored, biological activities. This guide provides a foundational
understanding of its chemical and physical properties, along with the methodologies for its
isolation and characterization. The preliminary cytotoxic data for related compounds warrant a
more in-depth investigation into the pharmacological effects of Magnolignan A and its potential
as a lead compound in drug discovery, particularly in the field of oncology. Future research
should focus on the total synthesis of Magnolignan A to ensure a renewable supply for
extensive biological screening, as well as detailed mechanistic studies to unravel its
interactions with cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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